Cas no 25320-59-6 (Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside)

Chloro 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranoside is a protected glycosyl donor widely used in carbohydrate chemistry for stereoselective glycosylation reactions. The tetra-O-benzyl protection ensures stability and selectivity, while the chloro leaving group enhances reactivity in glycosidic bond formation. This compound is particularly valuable for synthesizing complex oligosaccharides and glycoconjugates due to its high anomeric reactivity and compatibility with various promoters, such as silver or Lewis acid catalysts. Its crystalline form facilitates handling and storage, making it a reliable intermediate in synthetic pathways. The product is favored for its consistent performance in constructing α-linked glycosides, a critical feature in medicinal and biochemical applications.
Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside structure
25320-59-6 structure
Product Name:Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside
CAS No:25320-59-6
MF:C34H35ClO5
MW:559.091709375381
CID:241678
PubChem ID:10864637
Update Time:2025-06-08

Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • Chloro 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranoside
    • 2,3,4,6-TETRA-O-BENZYL-A-D-GLUCOPYRANOSYL CHLORIDE
    • a-D-Glucopyranosyl chloride,2,3,4,6-tetrakis-O-(phenylmethyl)-
    • 2,3,4,5-tetra-O-benzoyl-D-arabinononitrile
    • Tetra-O-benzoyl-D-arabinonitril
    • tetra-O-benzoyl-D-arabinonitrile
    • Tetra-O-benzoyl-D-arabonitril
    • tetra-O-benzyl glucopyranosyl chloride
    • tetra-O-benzylglucosyl chloride
    • 2,3,4,6-tetra-O-benzyl-alpha-D-glucopyranosylchloride
    • Chloro 2,3,4,6-Tetra-O-benzyl- alpha -D-glucopyranoside
    • 2,3,4,6-tetra-O-benzyl-alpha-D-glucopyranosyl chloride
    • 25320-59-6
    • 2,3,4,6,-tetra-o-benzyl-alpha-d-glucopyranosylchloride
    • (2R,3R,4S,5R,6R)-2-chloro-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxane
    • Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside
    • Chloro 2,3,4,6-Tetra-O-benzyl-alpha-D-glucopyranoside
    • PCQHHGZMQLZGQM-RUOAZZEASA-N
    • SCHEMBL4930491
    • 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranosylchloride
    • Chloro 2,3,4,6-Tetra-O-benzyl-?-D-glucopyranoside
    • 2,3,4,6-Tetrakis-O-(phenylmethyl)-?-D-glucopyranosyl Chloride;
    • Inchi: 1S/C34H35ClO5/c35-34-33(39-24-29-19-11-4-12-20-29)32(38-23-28-17-9-3-10-18-28)31(37-22-27-15-7-2-8-16-27)30(40-34)25-36-21-26-13-5-1-6-14-26/h1-20,30-34H,21-25H2/t30-,31-,32+,33-,34+/m1/s1
    • InChI Key: PCQHHGZMQLZGQM-RUOAZZEASA-N
    • SMILES: Cl[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COCC2C=CC=CC=2)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 558.21700
  • Monoisotopic Mass: 558.2173019g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 13
  • Complexity: 669
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 663.3±55.0 °C at 760 mmHg
  • Flash Point: 171.5±31.6 °C
  • Refractive Index: 1.612
  • Stability/Shelf Life: Moisture and Temperature Sensitive
  • PSA: 46.15000
  • LogP: 6.92310
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside Security Information

Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C386000-100mg
Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside
25320-59-6
100mg
$110.00 2023-05-18
TRC
C386000-500mg
Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside
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500mg
$ 196.00 2023-09-08
TRC
C386000-1g
Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside
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1g
$397.00 2023-05-18
TRC
C386000-2g
Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside
25320-59-6
2g
$603.00 2023-05-18
TRC
C386000-5g
Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside
25320-59-6
5g
$ 1185.00 2023-09-08
TRC
C386000-10g
Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside
25320-59-6
10g
$1923.00 2023-05-18
Biosynth
MT04695-50 mg
2,3,4,6-Tetra-O-benzyl-a-D-glucopyranosyl chloride
25320-59-6
50mg
$82.58 2023-01-03
Biosynth
MT04695-100 mg
2,3,4,6-Tetra-O-benzyl-a-D-glucopyranosyl chloride
25320-59-6
100MG
$127.05 2023-01-03
Biosynth
MT04695-250 mg
2,3,4,6-Tetra-O-benzyl-a-D-glucopyranosyl chloride
25320-59-6
250MG
$254.10 2023-01-03
Biosynth
MT04695-500 mg
2,3,4,6-Tetra-O-benzyl-a-D-glucopyranosyl chloride
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500MG
$406.56 2023-01-03

Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside Production Method

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